N-(2-cyanoethyl)acetamide

• IUPAC Name: N-(2-cyanoethyl)acetamide
• InChI: InChI=1S/C5H8N2O/c1-5(8)7-4-2-3-6/h2,4H2,1H3,(H,7,8)
• InChI Key: BCCCXAYKRGNVFN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC#N
• Molecular Formula: C5H8N2O
• DSSTOX Substance ID: DTXSID20567988
• Molecular Weight: 112.13 g/mol
• CAS No.: 1119-50-2

Description

N-(2-cyanoethyl)acetamide is a useful research compound. Its molecular formula is C5H8N2O and its molecular weight is 112.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

N-(2-cyanoethyl)acetamide is a versatile compound utilized in the synthesis of various heterocyclic systems. It serves as an important intermediate in creating synthetically useful and novel heterocyclic compounds. Its method of preparation and chemical reactivity have been comprehensively surveyed, highlighting its utility in heterocyclic synthesis (Gouda et al., 2015).

Tyrosinase Inhibition and Skin Pigmentation

Research has been conducted on the synthesis of novel bi-heterocyclic acetamides and their role in tyrosinase inhibition. These compounds, including variations of this compound, have shown potential in addressing melanogenesis issues, a key factor in skin pigmentation disorders. The compounds exhibit potent tyrosinase inhibition, suggesting their applicability in treatments for skin pigmentation (Butt et al., 2019).

Chemoselective Acetylation

This compound has been applied in the chemoselective acetylation of 2-aminophenol, an intermediate step in the synthesis of antimalarial drugs. This process involves various parameters like acyl donors and temperature, demonstrating the compound's role in specialized chemical reactions (Magadum & Yadav, 2018).

Anti-inflammatory Properties

Studies have explored the anti-inflammatory properties of N-(2-hydroxy phenyl) acetamide, a related compound. It has shown promise in reducing inflammation-related cytokines and reactive oxygen species in arthritic conditions, suggesting potential therapeutic applications (Jawed et al., 2010).

Synthon in Heterocyclic Synthesis

2-Cyano-N-(4-sulfamoylphenyl) acetamide, another variant, is a valuable synthon for the synthesis of polyfunctionalized heterocyclic compounds. It has been studied for its synthesis, reactivity, and diverse applications in creating complex heterocyclic structures (Gouda, 2014).

Safety and Hazards

The safety data sheet for a similar compound, Acetamide, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified as Carcinogenicity Category 2, which means it is suspected of causing cancer.

Customer Q & A

Q1: What is the significance of studying the catalytic hydrogenation of N-alkyl-N-(2-cyanoethyl)acetamides?

A1: Catalytic hydrogenation is a fundamental reaction in organic chemistry, often used to reduce functional groups like nitriles. [] By studying the hydrogenation of N-alkyl-N-(2-cyanoethyl)acetamides, researchers aim to understand the reaction conditions, catalyst efficiency, and selectivity in transforming these specific molecules. This knowledge can be valuable for synthesizing compounds with potential applications in various fields, including pharmaceuticals and materials science.